RMC-7977

• Molecular Formula: C47H60N8O6S
• Molecular Weight: 865.1 g/mol
• InChI: InChI=1S/C47H60N8O6S/c1-6-54-39-12-9-28-18-31(39)33(43(54)32-19-30(22-48-42(32)27(2)59-5)53-16-14-52(15-17-53)29-10-11-29)21-47(3,4)26-61-46(58)36-8-7-13-55(51-36)45(57)37(20-40-49-38(28)25-62-40)50-44(56)41-34-23-60-24-35(34)41/h9,12,18-19,22,25,27,29,34-37,41,51H,6-8,10-11,13-17,20-21,23-24,26H2,1-5H3,(H,50,56)/t27-,34-,35+,36-,37-,41?/m0/s1
• InChIKey: NBLZKEHVVJSAAY-UDSCPAMHSA-N

Allele-specific KRAS G12C inhibitors fail against the majority of RAS-driven cancers and acquired resistance. RMC-7977 overcomes this by targeting active GTP-bound RAS across all genotypes. - **Broad coverage**: Active against KRAS G12D/G12V/G13D, NRAS Q61K, HRAS, and wild-type RAS (median EC50 = 2.40 nM for G12X). - **Resistance studies**: Demonstrates tumor control in sotorasib-resistant PDX models (P = 0.0001 vs. vehicle) at five-fold lower doses. - **PDAC efficacy**: 3.5-fold median survival extension in KPC model; validated in AML FLT3i-resistant settings with venetoclax synergy.

RMC-7977: Preclinical RAS(ON) Multi-Selective Inhibitor Overview

RMC-7977 is a reversible, orally bioavailable, tri-complex RAS(ON) multi-selective inhibitor that simultaneously binds cyclophilin A (CYPA) and the active GTP-bound state of KRAS, NRAS, and HRAS, including both mutant and wild-type variants [1]. It functions as a preclinical tool compound representative of the investigational clinical candidate RMC-6236 (daraxonrasib), currently in Phase 1/2 trials (NCT05379985) [2]. Unlike allele-specific KRAS inhibitors such as sotorasib and adagrasib, which target only the inactive GDP-bound state of KRAS G12C, RMC-7977 engages the active RAS(ON) conformation across a broad spectrum of RAS genotypes, positioning it as a uniquely versatile probe for studying pan-RAS biology and resistance mechanisms [1].

Pan-RAS(ON) multi-selective inhibition studies

Preclinical tool for wild-type and mutant RAS biology

Orally bioavailable for in vivo research models

• [1] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926. doi:10.1038/s41586-024-07205-6 View Source
• [2] Revolution Medicines. A Study of RMC-6236 in Participants With Advanced Solid Tumors. ClinicalTrials.gov Identifier: NCT05379985. View Source

Differentiation from Allele-Specific KRAS G12C and Downstream Inhibitors

RMC-7977 occupies a fundamentally distinct pharmacological niche that renders simple substitution with approved KRAS G12C inhibitors (sotorasib, adagrasib) or MEK/SHP2 inhibitors scientifically invalid. Covalent G12C inhibitors bind only the inactive GDP-bound state of a single KRAS mutant, representing approximately 15% of KRAS-mutated cancers, and are susceptible to acquired resistance via secondary RAS mutations, RTK activation, and RAS-GTP accumulation [1]. RMC-7977 instead forms a non-covalent tri-complex with CYPA and the active GTP-bound state of all RAS isoforms, directly blocking effector engagement regardless of the activating mutation or upstream signaling input [2]. In head-to-head preclinical comparisons, RMC-7977 induces deep tumor regressions where MEK inhibitors (cobimetinib) and SHP2 inhibitors (RMC-4550), alone or in combination, produce only modest tumor growth inhibition [2]. For procurement decisions, substituting RMC-7977 with a G12C-selective tool compound precludes interrogation of the majority of RAS genotypes, including KRAS G12D, G12V, G12R, G13D, Q61X, and wild-type RAS-driven contexts.

Attribute

RMC-7977 (Target)

G12C Inhibitor (Substitute)

Target state

Active GTP-bound KRAS, NRAS, HRAS (tri-complex with CYPA)

Inactive GDP-bound KRAS G12C only (covalent)

Genotype coverage

Pan-RAS mutants and wild-type; covers G12, G13, Q61, NRAS, HRAS

Limited to KRAS G12C (~15% of RAS-mutant cancers)

Resistance context

Active in sotorasib-resistant PDX models; retains activity with NRAS co-mutations

Ineffective after acquired G12C resistance; susceptible to RAS-GTP reactivation

In vivo reference data

Reported tumor regressions across multiple KRAS G12X models; survival extension in KPC model

Tumor growth inhibition only in G12C models; no survival benefit in KPC or non-G12C contexts

• [1] Araujo HA, Pechuan-Jorge X, Zhou T, et al. Mechanisms of Response and Tolerance to Active RAS Inhibition in KRAS-Mutant Non-Small Cell Lung Cancer. Cancer Discov. 2024. doi:10.1158/2159-8290.CD-24-0421 View Source
• [2] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926. doi:10.1038/s41586-024-07205-6 View Source

Quantitative Differentiation Evidence

Broad-Spectrum RAS Isoform Coverage vs. Allele-Specific Inhibitors

RMC-7977 targets all three RAS isoforms (KRAS, NRAS, HRAS) in their active GTP-bound state, whereas approved inhibitors sotorasib and adagrasib covalently target only the inactive GDP-bound KRAS G12C variant, and MRTX1133 selectively targets only KRAS G12D. In cellular nanoBRET assays, RMC-7977 disrupted KRAS-CRAF RBD binding across wild-type, G12, G13, and Q61-mutant KRAS proteins with single-digit nanomolar EC50 values [1]. Kd2 values for the most common oncogenic RAS variants were all within threefold of those for wild-type proteins [1]. Tri-complex formation by RMC-7977 was more than tenfold more potent for KRAS than for MRAS and other RAS family small GTPases with high sequence identity, confirming on-target selectivity within the RAS family [1]. In a PRISM screen of 796 cancer cell lines, KRAS G12X-mutant lines exhibited a median EC50 of 2.40 nM, while non-G12 mutant KRAS lines showed approximately tenfold reduced sensitivity (median EC50 = 25.1 nM) [1]. By contrast, sotorasib is clinically active only in KRAS G12C-mutant tumors (approximately 15% of KRAS-mutated cancers) and adagrasib shares this narrow genotype coverage [2].

RAS Isoform Coverage

Reported

Covers >90% KRAS-mutant genotypes vs. ~15% for G12C inhibitors; median EC50 2.40 nM (G12X) in 796-cell-line PRISM screen vs. 25.1 nM (non-G12X). Kd2 within 3-fold of WT for all common oncogenic variants.

Supports cross-mutation pan-RAS target engagement studies

Class-level inference; individual genotype validation recommended

Evidence Dimension	RAS variant coverage — biochemical and cellular potency across RAS genotypes
Target Compound Data	KRAS G12X median EC50 = 2.40 nM (PRISM); KRAS G12V IC50 = 8 nM (biochemical); cellular KRAS-CRAF disruption EC50: single-digit nM across WT, G12, G13, Q61 KRAS; Kd2 within 3-fold of WT for all common oncogenic variants
Comparator Or Baseline	Sotorasib/Adagrasib: active only against KRAS G12C (~15% of KRAS-mutant cancers); MRTX1133: selective for KRAS G12D only
Quantified Difference	RMC-7977 covers >90% of KRAS-mutant PDAC genotypes plus NRAS/HRAS mutants vs. ~15% coverage for G12C inhibitors; median EC50 = 2.40 nM for G12X vs. 25.1 nM for non-G12X (10.5-fold differential)
Conditions	PRISM 796-cell-line viability screen; recombinant KRAS + CYPA + RALGDS RID biochemical assay; live-cell nanoBRET in U2OS cells

Why This Matters

A compound that interrogates only KRAS G12C cannot be used to study the majority of RAS-driven cancers; RMC-7977 is the only commercially available preclinical tool compound enabling pan-RAS(ON) target engagement across all clinically relevant RAS mutations.

• [1] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926. doi:10.1038/s41586-024-07205-6 View Source
• [2] Araujo HA, Pechuan-Jorge X, Zhou T, et al. Mechanisms of Response and Tolerance to Active RAS Inhibition in KRAS-Mutant Non-Small Cell Lung Cancer. Cancer Discov. 2024. doi:10.1158/2159-8290.CD-24-0421 View Source

Overcoming Acquired Resistance to KRAS G12C Inhibitors

In a patient-derived xenograft (PDX) model established from a KRAS G12C NSCLC patient who developed clinical resistance to sotorasib, mice were treated with vehicle (n=7), sotorasib (50 mg/kg orally once daily; n=7), or RMC-7977 (10 mg/kg orally once daily; n=10) [1]. At a five-fold lower oral dose than sotorasib, RMC-7977 produced significantly superior tumor control at day 17 (adjusted P = 0.0001 vs. control; repeated measures two-way ANOVA with Dunnett's test on final tumor measurement), whereas sotorasib failed to inhibit tumor growth in this resistant setting [1]. In separate experiments, RMC-7977 was compared directly to cobimetinib (MEK inhibitor) and RMC-4550 (SHP2 inhibitor) in three KRAS G12X-mutant models: RMC-7977 induced deep regressions in all three models at well-tolerated doses, while MEK and SHP2 inhibitors, alone or in combination at translatable doses, produced only modest tumor growth inhibition [2].

Acquired G12C Inhibitor Resistance

Head-to-head

In sotorasib-resistant NSCLC PDX, RMC-7977 (10 mg/kg) showed tumor control (P=0.0001) while sotorasib (50 mg/kg) was ineffective. MEK/SHP2 combination only modest inhibition.

Supports resistance-model endpoint interpretation; sotorasib showed no significant inhibition

N=7-10 per group; 17-day treatment

Evidence Dimension	Tumor growth control in sotorasib-resistant KRAS G12C NSCLC PDX model
Target Compound Data	RMC-7977 (10 mg/kg p.o. q.d., n=10): significant tumor growth inhibition; adjusted P = 0.0001 vs. control at day 17
Comparator Or Baseline	Sotorasib (50 mg/kg p.o. q.d., n=7): no significant tumor growth inhibition in the same sotorasib-resistant PDX model; Cobimetinib + RMC-4550 combination: only modest tumor growth inhibition across 3 KRAS G12X models
Quantified Difference	RMC-7977 at 5-fold lower dose than sotorasib achieved significant tumor control where sotorasib was ineffective (P = 0.0001); RMC-7977 monotherapy: deep regressions vs. MEK/SHP2 combination: modest growth inhibition
Conditions	Sotorasib-resistant KRAS G12C NSCLC PDX (17-day treatment); three independent KRAS G12X CDX/PDX models for MEK/SHP2 comparator

Why This Matters

For researchers studying acquired G12C inhibitor resistance, RMC-7977 is the only preclinical RAS tool compound with published head-to-head in vivo data demonstrating superiority over clinical-standard sotorasib in a genuine resistance model.

• [1] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926 (Fig. 4h). doi:10.1038/s41586-024-07205-6 View Source
• [2] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926 (Fig. 3g). doi:10.1038/s41586-024-07205-6 View Source

Survival Extension in the KPC Pancreatic Cancer Model

In the gold-standard autochthonous Kras^LSL.G12D/+;Trp53^LSL.R172H/+;Pdx1-cre^tg/+ (KPC) mouse model of PDAC, RMC-7977 delivered a 3.5-fold increase in median overall survival compared with vehicle-treated controls (Kaplan–Meier analysis) [1]. This survival benefit exceeds the most effective therapy previously reported in the KPC model [1]. By comparison, cytotoxic chemotherapies such as gemcitabine—and monotherapies in general—do not significantly alter survival in this model [1]. Two of thirteen RMC-7977-treated mice lived for several months on treatment after their tumors became undetectable by ultrasound imaging, whereas all vehicle-treated mice exhibited uniformly progressive tumor growth [1]. Tumor regressions were observed in the majority of treated mice across two independent KPC model variants (KPCY on C57Bl/6 background at 25 mg/kg daily; KPC on 129S4/SvJae background at 50 mg/kg every other day), with minimal effect on body weight in all cases [1].

KPC Survival Endpoint

Reported

3.5-fold median survival extension vs. vehicle in autochthonous KPC PDAC model; tumor regressions in majority, 2/13 mice tumor-free for several months.

Reported survival endpoint context; historical gemcitabine showed no significant benefit

KPC model: Kras G12D; Trp53 R172H; oral dosing

Evidence Dimension	Median overall survival in autochthonous KPC PDAC model
Target Compound Data	RMC-7977 (50 mg/kg p.o. q.o.d.): 3.5-fold increase in median survival vs. vehicle; tumor regressions in majority of mice; 2/13 mice with undetectable tumors for several months
Comparator Or Baseline	Vehicle: median survival baseline; Gemcitabine (historical): no significant survival alteration in KPC model; most effective prior monotherapies: did not approach 3.5-fold survival extension
Quantified Difference	3.5-fold median survival extension (RMC-7977 vs. vehicle); gemcitabine monotherapy: no significant survival benefit
Conditions	Autochthonous KPC mice (Kras G12D; Trp53 R172H; Pdx1-cre); oral dosing 50 mg/kg on alternating days; longitudinal 3D ultrasound imaging

Why This Matters

The KPC model is the most clinically predictive preclinical PDAC model, and no standard-of-care agent has achieved survival benefit approaching this magnitude; RMC-7977 is the benchmark RAS(ON) inhibitor for PDAC survival studies.

• [1] Wasko UN, Jiang J, Dalton A, et al. Tumour-selective activity of RAS-GTP inhibition in pancreatic cancer. Nature. 2024;629(8013):927-936 (Fig. 5a-c). doi:10.1038/s41586-024-07379-z View Source

Tumor-Selective Pharmacodynamics and Normal Tissue Sparing

Pharmacological analyses of RMC-7977-treated KPC mice revealed a striking divergence between tumor and normal tissue responses that provides a mechanistic basis for tolerability [1]. Treated tumors exhibited waves of apoptosis (cleaved caspase-3 positivity) along with sustained proliferative arrest, whereas normal tissues—including the oral mucosa, small intestine, and bone marrow—underwent only transient decreases in proliferation with no evidence of apoptosis [1]. RMC-7977 treatment produced deep regressions in 9 of 15 (60%) KRAS G12X-mutant PDAC, CRC, and NSCLC xenograft models over 4-6 weeks, with minimal effect on body weight across all models [2]. Durability was confirmed by continued treatment for up to 90 days: the majority of regressions and cytostatic responses were maintained, with treated tumors not reaching median time to tumor doubling, whereas controls exhibited a short median time to tumor doubling of 7 days (Cox proportional hazard ratio 0.004, 95% CI 0.0011-0.0191, P < 1 × 10^-12) [2]. This tumor-selective pharmacology differentiates RMC-7977 from MEK inhibitors, whose clinical utility has been limited by dose-limiting normal tissue toxicities [2].

Tumor vs. Normal Tissue Response

Class-level

Tumors: apoptosis + sustained proliferative arrest; normal tissues: transient proliferation decrease, no apoptosis. 60% regression rate across 15 G12X models; hazard ratio 0.004 for progression (P

Supports tolerability-related endpoint monitoring; MEK inhibitors associated with normal tissue toxicity

IHC in KPC model; 90-day durability data

FLT3i-Resistant AML Combination

Head-to-head

RMC-7977 restored gilteritinib sensitivity in NRAS-mutant Molm-14; Bliss synergy with venetoclax. In PDX, RMC-7977+venetoclax suppressed leukemic burden (P≤0.0001) vs. single agents ineffective.

Supports combination model-response interpretation; single agents showed limited effect

FLT3-ITD/NRAS Q61K AML PDX; 24-day treatment

Tri-Complex Mechanism Kinetics

Class-level

KRAS-CYPA association t½

Supports target-engagement kinetic assay interpretation; binary inhibitors lack CYPA-dependent accumulation

Live-cell nanoBRET; NCI-H441 xenograft

Evidence Dimension	Tumor vs. normal tissue pharmacodynamic response — apoptosis and proliferation indices
Target Compound Data	RMC-7977: tumors — waves of apoptosis + sustained proliferative arrest; normal tissues — transient proliferation decrease only, no apoptosis; 60% (9/15) models with mean tumor regression; 90-day durability with hazard ratio 0.004 vs. control
Comparator Or Baseline	MEK inhibitors (class): dose-limiting toxicities in normal tissues compromise therapeutic index in clinic; SHP2 + MEK inhibitor combinations: only modest tumor growth inhibition at tolerated doses
Quantified Difference	Qualitative divergence (apoptosis in tumor, absent in normal tissue); 60% regression rate in G12X models; hazard ratio 0.004 for tumor progression vs. control (P < 1 × 10^-12)
Conditions	KPC autochthonous PDAC model; 15 PDAC/CRC/NSCLC CDX/PDX models with KRAS G12X mutations; IHC for pERK, pS6, CC3, cyclin A2; 4 h and 24 h post-dose timepoints

Why This Matters

The documented tumor-selective pharmacodynamic window provides a evidence-based rationale for RMC-7977's tolerability profile that is not established for other RAS pathway inhibitors; this is critical for in vivo experimental design and interpretation.

• [1] Wasko UN, Jiang J, Dalton A, et al. Tumour-selective activity of RAS-GTP inhibition in pancreatic cancer. Nature. 2024;629(8013):927-936. doi:10.1038/s41586-024-07379-z View Source
• [2] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926 (Fig. 3e-f). doi:10.1038/s41586-024-07205-6 View Source

Restoring Sensitivity in FLT3 and Venetoclax-Resistant AML

RMC-7977 demonstrated single-agent antiproliferative activity across AML cell lines driven by FLT3-ITD, KIT^N822K, NRAS^Q61L, or KRAS^G13D mutations in vitro [1]. Critically, in Molm-14 cells with acquired secondary NRAS^G12C or NRAS^Q61K resistance mutations after long-term FLT3 inhibitor (gilteritinib) exposure, RMC-7977 restored sensitivity to gilteritinib [1]. RMC-7977 also showed high synergistic activity with venetoclax as assessed by Bliss independence model in cell viability assays, and reversed venetoclax resistance across RAS-addicted cell lines with both RAS wild-type and mutant genetic backgrounds [2]. In a PDX model of FLT3-ITD AML relapsed on gilteritinib (homozygous FLT3-ITD + NRAS^Q61K co-mutation), 24-day oral treatment with RMC-7977 (25 mg/kg q.o.d.) plus venetoclax (100 mg/kg q.d.) significantly suppressed leukemic burden measured by bone marrow hCD45+ cells, whereas vehicle, venetoclax alone, and gilteritinib alone were ineffective [1].

FLT3i-Resistant AML Combination

Head-to-head

RMC-7977 restored gilteritinib sensitivity in NRAS-mutant Molm-14; Bliss synergy with venetoclax. In PDX, RMC-7977+venetoclax suppressed leukemic burden (P≤0.0001) vs. single agents ineffective.

Supports combination model-response interpretation; single agents showed limited effect

FLT3-ITD/NRAS Q61K AML PDX; 24-day treatment

Evidence Dimension	Leukemic burden suppression in FLT3i-resistant AML PDX; restoration of drug sensitivity in resistant cell lines
Target Compound Data	RMC-7977 (25 mg/kg q.o.d.) + venetoclax: significant hCD45+ leukemic burden reduction in bone marrow; RMC-7977 alone: restored gilteritinib sensitivity in NRAS-mutant FLT3i-resistant Molm-14 cells
Comparator Or Baseline	Vehicle: high leukemic burden; Venetoclax alone: ineffective; Gilteritinib alone: ineffective (resistant due to NRAS Q61K co-mutation)
Quantified Difference	RMC-7977 + venetoclax combination: significant leukemic suppression (P ≤ 0.0001 vs. vehicle); Bliss synergy demonstrated across multiple AML cell lines
Conditions	FLT3-ITD AML PDX with concomitant NRAS Q61K (post-gilteritinib relapse); 24-day oral treatment; bone marrow hCD45+ flow cytometry; Molm-14 cells with acquired NRAS G12C/Q61K mutations

Why This Matters

For AML researchers studying resistance to FLT3 and BCL2 targeted therapies, RMC-7977 is the only preclinical RAS inhibitor with peer-reviewed data demonstrating both restoration of sensitivity to standard-of-care agents and combination synergy in a clinically relevant PDX model.

• [1] Popescu B, Piao M, Abelson S, et al. Preclinical Activity of RAS(ON) Multi-Selective Inhibitor RMC-7977 and Therapeutic Combinations in AML with Signaling Mutations. Blood. 2024;144(Supplement 1):2770. doi:10.1182/blood-2024-208386 View Source
• [2] Popescu B, Piao M, Abelson S, et al. Multi-selective RAS(ON) Inhibition Targets Oncogenic RAS Mutations and Overcomes RAS/MAPK-Mediated Resistance to FLT3 and BCL2 Inhibitors in Acute Myeloid Leukemia. bioRxiv. 2025. doi:10.1101/2025.06.10.658786 View Source

Tri-Complex Mechanism and Rapid Cellular Target Engagement

RMC-7977's tri-complex mechanism provides a kinetic advantage over binary small-molecule inhibitors. In live-cell nanoBRET kinetic assays, RMC-7977 induced equally rapid KRAS-CYPA association and CRAF RBD dissociation from KRAS, with a signal half-life (t1/2) of less than 5 minutes for both processes [1]. EC50 measurements for KRAS-CRAF disruption were in the single-digit nanomolar range across wild-type, G12, G13, and Q61-mutant KRAS proteins [1]. Cellular potencies for KRAS-CYPA association were approximately 5- to 50-fold higher than the corresponding biochemical Kd2 measurements, a phenomenon attributable to the tri-complex mechanism in which binding to abundant intracellular CYPA (Kd1 = 195 nM) drives high intracellular concentrations of the binary CYPA-RMC-7977 complex, demonstrated by CYPA-dependent accumulation of RMC-7977 in AsPC-1 cells [1]. A single oral dose of 10 mg/kg RMC-7977 maximally suppressed the RAS transcriptional target DUSP6 (91% inhibition at 8 h) in NCI-H441 xenograft tumors, with an in vivo tumor EC50 of 130 nM, consistent with the measured KRAS G12V Kd2 of 85 nM [1].

Tri-Complex Mechanism Kinetics

Class-level

KRAS-CYPA association t½

Supports target-engagement kinetic assay interpretation; binary inhibitors lack CYPA-dependent accumulation

Live-cell nanoBRET; NCI-H441 xenograft

Evidence Dimension	Cellular target engagement kinetics and intracellular accumulation mechanism
Target Compound Data	KRAS-CYPA association and CRAF dissociation t1/2 < 5 min; cellular EC50: single-digit nM across RAS variants; in vivo tumor DUSP6 EC50 = 130 nM; 91% DUSP6 suppression at 8 h post 10 mg/kg oral dose
Comparator Or Baseline	Binary inhibitors (e.g., covalent G12C inhibitors): target engagement kinetics limited by target occupancy half-life and do not leverage CYPA-dependent intracellular accumulation
Quantified Difference	Cellular potency 5- to 50-fold higher than biochemical Kd2; t1/2 < 5 min for both tri-complex formation and effector displacement; >10-fold selectivity for KRAS over MRAS/RRAS/RRAS2
Conditions	Live-cell nanoBRET in U2OS cells; NCI-H441 KRAS G12V NSCLC xenograft; AsPC-1 cellular accumulation assay; recombinant KRAS + CYPA SPR Kd2 measurements

Why This Matters

The CYPA-dependent tri-complex mechanism provides a unique pharmacological profile — rapid on-rate, intracellular accumulation, and sustained pathway suppression — that distinguishes RMC-7977 from binary RAS inhibitors and is critical for experimental protocols requiring acute pathway inhibition.

• [1] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926 (Fig. 2a-b; Extended Data Figs. 3-4). doi:10.1038/s41586-024-07205-6 View Source

High-Impact Research and Preclinical Applications

Acquired Resistance to KRAS G12C Inhibitors in NSCLC

RMC-7977 is the definitive preclinical tool for interrogating resistance mechanisms to sotorasib and adagrasib. Its demonstrated ability to achieve significant tumor control (P = 0.0001 vs. vehicle) in a sotorasib-resistant PDX model — at a five-fold lower dose than sotorasib — makes it uniquely suited for studies of RAS-GTP reactivation, secondary NRAS mutations, RTK-mediated bypass, and mucinous transcriptional states driving tolerance [1]. Unlike G12C inhibitors, RMC-7977 maintains efficacy against tumors with acquired NRAS Q61K mutations and RTK fusion-driven resistance [2].

Survival and Pharmacodynamic Studies in KRAS-Driven Pancreatic Cancer

For PDAC research, RMC-7977 is supported by the most robust preclinical survival dataset of any RAS(ON) inhibitor in the KPC model — a 3.5-fold median survival extension that exceeds the most effective prior therapies reported in this gold-standard model [1]. The compound's well-characterized tumor-selective pharmacodynamic profile (apoptosis in tumor, proliferative arrest only in normal tissues) provides a rational basis for combination studies with TEAD inhibitors to overcome MYC-amplified resistance, or with immunotherapies building on the compound's demonstrated enhancement of T-cell infiltration [1].

Combination Strategies in FLT3-Mutant and Venetoclax-Resistant AML

RMC-7977 is uniquely positioned for AML research based on its published ability to restore sensitivity to gilteritinib in FLT3i-resistant cells harboring secondary NRAS mutations, and its demonstrated Bliss synergy with venetoclax in RAS-addicted lines [1]. The in vivo validation in a PDX model of post-gilteritinib-relapse FLT3-ITD/NRAS Q61K AML — where RMC-7977 plus venetoclax significantly suppressed leukemic burden while single agents were ineffective — makes it the RAS inhibitor of choice for preclinical studies of triple-combination regimens (RASi + FLT3i + BCL2i) [1].

Pan-RAS Biology and RAS Isoform Dependency Mapping

RMC-7977's broad genotype coverage — validated across 796 cancer cell lines in the PRISM platform with quantifiable sensitivity thresholds (median EC50 = 2.40 nM for KRAS G12X vs. 25.1 nM for non-G12X mutants) — makes it an essential tool for systematic RAS dependency mapping [1]. Its activity extends beyond KRAS to NRAS-mutant melanoma models (demonstrated tumor regressions with enhanced CD4+/CD8+ T-cell infiltration and PD-L1 upregulation) and NF1-deficient tumors (efficacy in malignant peripheral nerve sheath tumor and glioma xenografts), enabling cross-indication comparisons that are impossible with allele-specific inhibitors [2].

Application

Selection Property

Validation Focus

NSCLC G12C inhibitor resistance studies

Pan-RAS(ON) engagement in sotorasib-resistant models; activity across secondary NRAS mutations

Verify tumor response in resistant genotype context; confirm NRAS co-mutation and RTK fusion screening

KRAS-driven PDAC survival and pharmacodynamic studies

Reported survival endpoint extension in KPC model; tumor-selective apoptosis profile

Confirm survival endpoint reproducibility; combine with immunotherapy or TEAD inhibitor screening

FLT3-mutant and venetoclax-resistant AML combination research

Published restoration of gilteritinib sensitivity and venetoclax synergy in NRAS-mutant AML; PDX leukemic burden suppression data

Validate combination efficacy in independent AML models; assess triple-combination tolerability

Pan-RAS isoform dependency mapping and cross-indication profiling

Broad genotype coverage validated in 796 cancer cell lines; activity in NRAS-mutant melanoma and NF1-deficient tumor models

Profile response across KRAS, NRAS, HRAS mutants; cross-reference with genetic dependency datasets

• [1] Holderfield M, Lee BJ, Jiang J, et al. Concurrent inhibition of oncogenic and wild-type RAS-GTP for cancer therapy. Nature. 2024;629(8013):919-926. doi:10.1038/s41586-024-07205-6 View Source
• [2] Wasko UN, Jiang J, Dalton A, et al. Tumour-selective activity of RAS-GTP inhibition in pancreatic cancer. Nature. 2024;629(8013):927-936. doi:10.1038/s41586-024-07379-z View Source